Cas no 75539-65-0 (5,7-Dodecadienal, (5E,7Z)-)
5,7-Dodecadienal, (5E,7Z)- structure
Product Name:5,7-Dodecadienal, (5E,7Z)-
CAS No:75539-65-0
MF:C12H20O
MW:180.286603927612
CID:539358
PubChem ID:11401124
Update Time:2025-04-19
5,7-Dodecadienal, (5E,7Z)- Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dodecadienal, (5E,7Z)-
- (5E,7Z)-dodeca-5,7-dienal
- E,Z-5,7-DODECADIENAL
- 75539-65-0
- E5,Z7-dodecadienal
- SCHEMBL811318
- LMFA06000157
- E,Z-5,7-Dodecadienal CAS 75539-65-0
- (e,z)-5,7-dodecadienal
- 5E,7Z-Dodecadienal
- LDQDYNHCLZNOFB-IGTJQSIKSA-N
-
- Inchi: 1S/C12H20O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h5-8,12H,2-4,9-11H2,1H3/b6-5-,8-7+
- InChI Key: LDQDYNHCLZNOFB-IGTJQSIKSA-N
- SMILES: O=CCCC/C=C/C=C\CCCC
Computed Properties
- Exact Mass: 180.151415257g/mol
- Monoisotopic Mass: 180.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
5,7-Dodecadienal, (5E,7Z)- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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